Cas no 1350322-82-5 (1-(2-Methoxyethyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine)

• Product Name: 1-(2-Methoxyethyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine
• CAS No: 1350322-82-5
• MF: C₁₅H₂₇BN₂O₃
• MW: 294.197484254837
• CID: 1095357
• PubChem ID: 58516014
• Update Time: 2025-11-02

1-(2-Methoxyethyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxyethyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine
• 1-(2-methoxyethyl)-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]piperidine
• SCHEMBL1359341
• 1350322-82-5
• DB-121228
• 1-(3-Ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)-2-methylpropan-2-ol

• Inchi： 1S/C15H27BN2O3/c1-8-12-11(9-18(17-12)10-13(2,3)19)16-20-14(4,5)15(6,7)21-16/h9,19H,8,10H2,1-7H3
• InChI Key： UIJDVUJGPCKRIQ-UHFFFAOYSA-N
• SMILES： O1B(C2=CN(CC(C)(C)O)N=C2CC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 294.2114729g/mol
• Monoisotopic Mass: 294.2114729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 1-(2-Methoxyethyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine

Comprehensive Overview of 1-(2-Methoxyethyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine (CAS No. 1350322-82-5)

The compound 1-(2-Methoxyethyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine (CAS No. 1350322-82-5) is a highly specialized boron-containing intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a piperidine core linked to a dioxaborolane moiety, makes it a valuable building block for Suzuki-Miyaura cross-coupling reactions, a widely used method in drug discovery. Researchers are increasingly interested in this compound due to its potential in developing targeted therapies and small-molecule inhibitors.

In recent years, the demand for boronic acid derivatives like 1350322-82-5 has surged, driven by advancements in cancer research and precision medicine. The compound’s ability to form stable covalent bonds with biological targets aligns with the growing focus on proteolysis-targeting chimeras (PROTACs) and kinase inhibitors. Its methoxyethyl side chain further enhances solubility, a critical factor in drug bioavailability optimization. These properties have made it a subject of interest in high-throughput screening and fragment-based drug design.

From a synthetic chemistry perspective, 1-(2-Methoxyethyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine exemplifies the versatility of heterocyclic boronates. The tetramethyl dioxaborolane group acts as a protective moiety, improving stability during storage and handling. This feature is particularly valuable in multi-step synthesis, where air-sensitive intermediates can compromise yield. Additionally, the pyrazole ring introduces nitrogen-rich diversity, a trait sought after in medicinal chemistry for modulating binding affinity and selectivity.

The compound’s relevance extends to agrochemical innovation, where boron-based compounds are explored for their bioactivity. While not directly classified as a pesticide, its structural motifs resonate with research into plant growth regulators and enzyme modulators. This dual applicability in pharma and agro sectors underscores its interdisciplinary importance. Analytical techniques such as NMR spectroscopy and HPLC-MS are routinely employed to characterize its purity, given the stringent requirements of Good Manufacturing Practices (GMP) in industrial-scale production.

Environmental and safety profiles of CAS 1350322-82-5 adhere to standard laboratory protocols. While not classified as hazardous, proper handling under fume hoods and personal protective equipment (PPE) is recommended due to its fine particulate nature. The compound’s logP and pKa values, often queried in ADMET predictions, highlight its balanced lipophilicity, a desirable trait for blood-brain barrier penetration in CNS drug development.

In the context of intellectual property, patents involving 1-(2-Methoxyethyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine often focus on its utility in bioconjugation and prodrug formulations. Its compatibility with click chemistry protocols further expands its utility in biomarker labeling and diagnostic probe design. These applications align with trending searches in theranostics, where dual diagnostic-therapeutic agents are gaining traction.

Future research directions may explore its role in photodynamic therapy or as a ligand in metal-organic frameworks (MOFs). The compound’s modular architecture allows for derivatization at multiple sites, enabling tailored properties for niche applications. As AI-driven drug discovery accelerates, datasets incorporating 1350322-82-5 could train models to predict novel structure-activity relationships (SAR), bridging computational and experimental workflows.